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Compound of Interest

Compound Name: Azimilide hydrochloride

CAS No.: 149888-94-8

Cat. No.: B1662470

Get Quote

Abstract
Azimilide dihydrochloride is a Class III antiarrhythmic agent distinguished by its dual blockade

of both the rapid (

) and slow (

) components of the delayed rectifier potassium current.[1][2][3][4][5] Unlike many lipophilic ion
channel blockers that require dimethyl sulfoxide (DMSO) for solubilization, the dihydrochloride
salt form of azimilide exhibits superior solubility in aqueous buffers. This protocol details the
optimal preparation, sterilization, and storage of Azimilide dihydrochloride stock solutions,
emphasizing the use of aqueous solvents to minimize vehicle-induced cytotoxicity in sensitive
cardiomyocyte assays (e.g., hERG safety screening, iPSC-CM electrophysiology).

Introduction & Mechanism of Action
In drug safety pharmacology and cardiac research, Azimilide is utilized as a reference

compound to assess QT interval prolongation. Its unique pharmacological profile stems from its

ability to inhibit two distinct potassium channels:[6]
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(hERG/Kv11.1): High potency inhibition (

).

(KvLQT1/minK): Moderate potency inhibition (

).

By blocking these efflux pathways, Azimilide delays repolarization, thereby prolonging the

Action Potential Duration (APD) and the effective refractory period (ERP).
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Figure 1: Pharmacological mechanism of Azimilide illustrating dual-channel blockade leading to

APD prolongation.

Physicochemical Properties[6][7]
Understanding the salt form is critical. The dihydrochloride salt renders the molecule highly

hydrophilic, contrasting with the free base.
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Property Specification

Chemical Name Azimilide dihydrochloride

CAS Number 149888-94-8

Molecular Weight 530.88 g/mol

Formula

Appearance White to off-white crystalline solid

Solubility (Water) ~50 mg/mL (~94 mM)

Solubility (DMSO) ~1 - 2 mg/mL (Poor)

Storage (Solid) -20°C, desiccated, protected from light

CRITICAL INSIGHT: Many general protocols default to DMSO for drug dissolution. Do NOT use

DMSO as the primary solvent for Azimilide dihydrochloride if high concentrations (>2 mM) are

required. The salt form is significantly more soluble in water. Using water also eliminates

DMSO-induced artifacts in electrophysiology (e.g., membrane permeabilization).

Preparation Protocol
Materials Required[2][12][13][14]

Azimilide dihydrochloride powder (Store at -20°C).[1][7][8][9][10]

Solvent: Sterile Tissue Culture Grade Water (Endotoxin-free) or PBS (pH 7.2).

Filtration: 0.22 µm Polyethersulfone (PES) syringe filter (Low protein binding).

Vials: Sterile, amber polypropylene microcentrifuge tubes (Light sensitive).
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Stock Solution Calculation (Example: 10 mM)
To prepare 10 mL of a 10 mM stock solution:

Step-by-Step Workflow
1. Weigh Azimilide 2HCl

(e.g., 53.1 mg)

2. Add Sterile Water
(e.g., 10 mL for 10 mM)

3. Vortex / Sonicate
(Until clear, ~5 mins)

4. Syringe Filter
(0.22 µm PES)

 Sterilization

5. Aliquot into Amber Tubes
(Avoid freeze-thaw)

6. Store at -20°C
(Stable for 1 month)

Click to download full resolution via product page

Figure 2: Preparation workflow for aqueous Azimilide stock solution.

Detailed Steps:

Equilibration: Allow the vial of solid Azimilide to warm to room temperature before opening to

prevent condensation and hydrolysis.
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Weighing: Accurately weigh the required amount of powder.

Dissolution: Add sterile water or PBS. Vortex vigorously. If particles persist, sonicate in a

water bath for 5–10 minutes at room temperature. The solution should be perfectly clear.

Sterilization: Pass the solution through a 0.22 µm PES filter into a sterile collection tube.

Note: Nylon filters may bind the drug; PES or PVDF are preferred.

Aliquot & Storage: Dispense into small aliquots (e.g., 50–100 µL) to avoid repeated freeze-

thaw cycles. Store at -20°C.

Experimental Application
Working Solution Preparation
Dilute the stock solution directly into pre-warmed (

) cell culture media (e.g., DMEM, RPMI) immediately prior to use.

Dilution Table (from 10 mM Stock):

Target
Concentration

Volume of 10 mM
Stock

Volume of Media Dilution Factor

30 µM (High Block) 3.0 µL 997 µL 1:333

10 µM (Full

Block)
1.0 µL 999 µL 1:1,000

3 µM (

)
0.3 µL 999.7 µL 1:3,333

1 µM (

)
0.1 µL 999.9 µL 1:10,000

Experimental Validation (Quality Control)
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To validate the biological activity of the prepared solution, a dose-response assay using patch-

clamp electrophysiology or a fluorescence-based membrane potential assay (e.g., FLIPR) is

recommended.

Expected Outcome: A concentration-dependent increase in APD90 (Action Potential Duration

at 90% repolarization) in iPSC-derived cardiomyocytes.

Positive Control: E-4031 (Selective

blocker) can be used to distinguish the specific

contribution vs. the dual blockade of Azimilide.

Safety & Handling
Hazard: Azimilide is toxic if swallowed, inhaled, or absorbed through the skin.[11] It acts as a

potent ion channel blocker and can induce arrhythmias in humans if accidentally ingested.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a biosafety

cabinet or fume hood to avoid inhalation.

Waste: Dispose of as hazardous chemical waste.

Troubleshooting
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Issue Possible Cause Solution

Precipitation in Media
Stock concentration too high or

"salting out" effect.

Ensure stock was fully

dissolved. If using >30 µM,

vortex media vigorously during

addition.

Cytotoxicity (Non-specific)
Osmotic stress or acidic pH

shift.

Check pH of high-

concentration stocks. If using

water stock, ensure dilution is

>1:100 to maintain media

osmolarity.

Loss of Potency
Hydrolysis or adsorption to

plastic.

Use fresh aliquots. Use low-

binding plasticware. Do not

store diluted working solutions

>24 hours.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
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